molecular formula C24H25NO4 B6145809 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)non-8-ynoic acid CAS No. 2156676-42-3

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)non-8-ynoic acid

Cat. No. B6145809
CAS RN: 2156676-42-3
M. Wt: 391.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)non-8-ynoic acid” is a type of fluorenylmethyloxycarbonyl (Fmoc) protected amino acid . Fmoc amino acids are commonly used in solid-phase peptide synthesis (SPPS), a method used to chemically synthesize peptides .


Molecular Structure Analysis

The molecular structure of “2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)non-8-ynoic acid” is characterized by the presence of a fluorenyl group, a carbonyl group, and an amino group . The fluorenyl group contributes to the molecule’s aromaticity, while the carbonyl and amino groups are functional groups that can participate in various chemical reactions .


Chemical Reactions Analysis

As an Fmoc protected amino acid, “2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)non-8-ynoic acid” can undergo deprotection reactions under mildly basic conditions, such as treatment with piperidine . This deprotection reveals the free amino group, which can then participate in peptide bond formation during SPPS .

Safety and Hazards

Fmoc protected amino acids, including “2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)non-8-ynoic acid”, can be irritants . Therefore, appropriate safety measures should be taken when handling these compounds .

Future Directions

The future directions for “2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)non-8-ynoic acid” and similar compounds likely involve their use in the synthesis of increasingly complex peptides and proteins. These molecules could be used in a variety of applications, including drug discovery and the study of protein function .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)non-8-ynoic acid involves the protection of the amine group, followed by the coupling of the protected amine with the alkyne. The fluorene group is then introduced through a Grignard reaction, and the protecting group is removed to yield the final product.", "Starting Materials": [ "8-octynoic acid", "N-hydroxysuccinimide", "N,N'-dicyclohexylcarbodiimide", "9H-fluorene", "magnesium", "diethyl ether", "chloroform", "triethylamine", "methanol", "acetic acid", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "8-octynoic acid is reacted with N-hydroxysuccinimide and N,N'-dicyclohexylcarbodiimide to form the corresponding N-hydroxysuccinimide ester.", "The N-hydroxysuccinimide ester is then reacted with 2-aminoethanol to form the protected amine.", "The protected amine is then coupled with propargyl bromide to form the protected alkyne.", "9H-fluorene is reacted with magnesium in diethyl ether to form the Grignard reagent.", "The Grignard reagent is then reacted with the protected alkyne to form the corresponding fluorene-substituted alkyne.", "The protecting group is then removed using hydrochloric acid to yield the final product, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)non-8-ynoic acid." ] }

CAS RN

2156676-42-3

Product Name

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)non-8-ynoic acid

Molecular Formula

C24H25NO4

Molecular Weight

391.5

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.